Cas no 183158-31-8 (diethyl pyridin-3-ylboronate)

diethyl pyridin-3-ylboronate structure
diethyl pyridin-3-ylboronate structure
Product Name:diethyl pyridin-3-ylboronate
CAS No:183158-31-8
MF:C9H14BNO2
MW:179.023962497711
CID:2125979
PubChem ID:14127880
Update Time:2025-04-21

diethyl pyridin-3-ylboronate Chemical and Physical Properties

Names and Identifiers

    • diethyl pyridin-3-ylboronate
    • Boronic acid, 3-pyridinyl-, diethyl ester
    • DA-09004
    • SCHEMBL4849535
    • 183158-31-8
    • Diethyl B-3-pyridinylboronate
    • DTXSID801307459
    • Inchi: 1S/C9H14BNO2/c1-3-12-10(13-4-2)9-6-5-7-11-8-9/h5-8H,3-4H2,1-2H3
    • InChI Key: FIYNWUOJCBNBCZ-UHFFFAOYSA-N
    • SMILES: O(B(C1C=NC=CC=1)OCC)CC

Computed Properties

  • Exact Mass: 179.1117589Da
  • Monoisotopic Mass: 179.1117589Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 31.4Ų
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